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Compound of Interest

Compound Name:
N-(2-formyl-4-

methylphenyl)acetamide

Cat. No.: B13178985

Get Quote

Executive Summary & Application Context
2-Formyl-4-methylacetanilide (CAS: 53165-17-6) is a specialized organic intermediate primarily

utilized in the synthesis of heterocyclic pharmacophores. Its structural duality—possessing both

an acetamido (electron-donating/directing) and a formyl (reactive electrophile) group—makes it

a critical scaffold for the Friedländer synthesis of substituted quinolines and other nitrogenous

heterocycles found in antimalarial and anticancer drug discovery pipelines.

This guide provides a rigorous safety and technical framework for handling this compound,

bridging the gap between theoretical synthesis and practical laboratory safety.

Chemical Identity & Characterization
Precise identification is the first step in any safety protocol. Ensure your inventory matches

these specifications before proceeding.
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Parameter Specification

Chemical Name 2-Formyl-4-methylacetanilide

Synonyms
N-(2-formyl-4-methylphenyl)acetamide; 2-

Acetamido-5-methylbenzaldehyde

CAS Registry Number 53165-17-6

Molecular Formula

Molecular Weight 177.20 g/mol

Physical State Solid (Crystalline powder)

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in water

Purity Grade
Typically >95% (HPLC) for research

applications

Functional Group Analysis (Graphviz)
Figure 1: Structural Reactivity Profile. This diagram maps the chemical moieties to their specific

safety and reactivity concerns.
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Caption: Functional decomposition highlighting the oxidation susceptibility of the aldehyde

moiety.
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Hazards Identification (GHS Classification)
As a research chemical with limited toxicological data in public registries, the hazards below

are derived from Structure-Activity Relationship (SAR) analysis of analogous benzaldehyde

and acetanilide derivatives. Treat with high caution.

Signal Word:WARNING

Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) 4 H302 Harmful if swallowed.

Skin

Corrosion/Irritation
2 H315 Causes skin irritation.

Serious Eye

Damage/Irritation
2A H319

Causes serious eye

irritation.

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.

Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

Experimental Protocols & Handling
Synthesis Context: Vilsmeier-Haack Formylation
Researchers often synthesize this compound in-house due to commercial scarcity. The

standard route involves the formylation of 4'-methylacetanilide.
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Mechanism: Electrophilic aromatic substitution. The acetamido group directs the formyl group

to the ortho position (Position 2).

Protocol Overview:

Reagents: 4'-Methylacetanilide (1.0 eq),

(3.0 eq), DMF (5.0 eq).

Condition:

to RT (or mild heat

).

Quench: Ice-water hydrolysis (Critical exotherm control).

Purification: Recrystallization from Ethanol/Water.

Storage & Stability (Self-Validating System)
To ensure data integrity in your experiments, the compound must remain chemically pure.

Atmosphere: Store under Nitrogen or Argon. The aldehyde group is prone to autoxidation to

the carboxylic acid (2-acetamido-5-methylbenzoic acid) upon prolonged air exposure.

Temperature:

(Refrigerate).

Validation: Before use in critical steps (e.g., Friedländer condensation), verify purity via TLC

(Ethyl Acetate:Hexane 1:1) or 1H-NMR. Look for the distinct aldehyde proton peak at

ppm.

Emergency Response & Toxicology
Emergency Response Decision Tree (Graphviz)
Figure 2: Workflow for immediate response to exposure incidents.
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Exposure Incident
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Caption: Decision matrix for First Aid measures following GHS guidelines.

Toxicological Data
Carcinogenicity: Not listed by IARC, NTP, or OSHA.

Target Organs: Respiratory system (inhalation of dust), mucous membranes.

Metabolism: Likely metabolized via hydrolysis of the amide to the aniline derivative, which

may carry higher toxicity (methemoglobinemia risk associated with anilines).

Waste Disposal & Regulatory Compliance
Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber. Do not flush into surface water or sanitary sewer systems.
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TSCA (USA): This compound is likely considered a "Research & Development" (R&D)

exemption substance. It may not be on the active TSCA inventory. Use strictly for R&D

purposes under the supervision of a technically qualified individual.

REACH (EU): Not registered. Treat as a downstream user intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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